Cas no 114366-07-3 (N-Methyl-1-(2-pyridinyl)ethanamine)

• Product Name: N-Methyl-1-(2-pyridinyl)ethanamine
• CAS No: 114366-07-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD08669766
• CID: 106272
• PubChem ID: 16773381
• Update Time: 2025-05-19

N-Methyl-1-(2-pyridinyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,N,a-dimethyl-
• 2-PYRIDINEMETHANAMINE, N,-DIMETHYL-
• 2-Pyridinemethanamine,N,alpha-dimethyl-(9CI)
• N-(pyridin-2-yl)ethyl-N-methylamine
• N-methyl-1-pyridin-2-ylethanamine
• N-Methyl-N-(1-pyridin-2-ylethyl)amine
• 2-(methylaminoethyl)pyridine
• 2-(N-methylamino-ethyl)pyridine
• AC1Q40SW
• AGN-PC-015TK3
• Ambcb4102794
• CTK6I4652
• methyl-(1-pyridin-2-yl-ethyl)-amine
• N-(2-pyridyl)ethyl-N-methylamine
• N-methyl-1-(2-pyridinyl)ethanamine
• N-methyl-1-(2-pyridyl)ethylamine
• SureCN125581
• N,a-diMethyl-2-PyridineMethanaMine
• N-methyl-1-(pyridin-2-yl)ethanamine
• 2-Pyridinemethanamine, N,α-dimethyl-
• N-methyl-1-(pyridin-2-yl)ethan-1-amine
• N-methyl-1-pyridin-2-ylethanamine(SALTDATA: 0.5oxalate)
• AB00997151-01
• DTXSID80588235
• AKOS000129621
• BB 0254168
• AKOS016344033
• methyl[1-(pyridin-2-yl)ethyl]amine
• CS-0216753
• MFCD08669766
• SB54241
• F52397
• A803176
• EN300-58256
• FT-0755293
• SCHEMBL125581
• F8881-2134
• MJXPDBFDHSMVNS-UHFFFAOYSA-N
• 114366-07-3
• NCGC00353282-02
• CHEMBL4537832
• DB-012795
• N-Methyl-1-(2-pyridinyl)ethanamine

• MDL： MFCD08669766
• Inchi： 1S/C8H12N2/c1-7(9-2)8-5-3-4-6-10-8/h3-7,9H,1-2H3
• InChI Key： MJXPDBFDHSMVNS-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 187.354°C at 760 mmHg
• Flash Point: 67.109°C
• Refractive Index: 1.507
• PSA: 24.92000
• LogP: 1.75290
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

N-Methyl-1-(2-pyridinyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Methyl-1-(2-pyridinyl)ethanamine

Introduction to N-Methyl-1-(2-pyridinyl)ethanamine (CAS No. 114366-07-3)

N-Methyl-1-(2-pyridinyl)ethanamine, a compound with the chemical identifier CAS No. 114366-07-3, is a significant molecule in the field of pharmaceutical research and development. This compound, featuring a pyridine moiety and an amine functional group, has garnered attention due to its potential applications in medicinal chemistry and drug design. The structural features of N-Methyl-1-(2-pyridinyl)ethanamine make it a versatile scaffold for the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular systems.

The pyridine ring in N-Methyl-1-(2-pyridinyl)ethanamine is a key pharmacophore that interacts with various biological targets, including enzymes and receptors. This interaction is critical for modulating physiological processes and has been exploited in the development of drugs for conditions such as hypertension, depression, and neurodegenerative diseases. Recent studies have highlighted the importance of pyridine-based compounds in drug discovery, emphasizing their role in enhancing binding affinity and selectivity.

In the context of modern pharmaceutical research, N-Methyl-1-(2-pyridinyl)ethanamine has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its amine group provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. For instance, derivatives of this compound have been explored as precursors for drugs targeting G-protein coupled receptors (GPCRs), which are involved in a wide range of cellular signaling pathways.

One of the most compelling aspects of N-Methyl-1-(2-pyridinyl)ethanamine is its structural flexibility. The presence of both a pyridine ring and an amine group allows for diverse chemical modifications, enabling researchers to optimize pharmacokinetic and pharmacodynamic profiles. This flexibility has led to several innovative approaches in drug design, where N-Methyl-1-(2-pyridinyl)ethanamine serves as a building block for novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the utility of N-Methyl-1-(2-pyridinyl)ethanamine in drug development. Molecular modeling techniques have been employed to predict the interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These studies have not only validated the potential of N-Methyl-1-(2-pyridinyl)ethanamine as a lead compound but also identified promising derivatives with improved efficacy and reduced side effects.

The synthesis of N-Methyl-1-(2-pyridinyl)ethanamine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of 2-pyridinemethanol, which is then methylated to yield the desired amine derivative. This synthetic route underscores the importance of high-yielding and scalable methodologies in pharmaceutical manufacturing.

The pharmacological properties of N-Methyl-1-(2-pyridinyl)ethanamine have been extensively studied in preclinical models. These studies have demonstrated its ability to modulate neurotransmitter systems, making it a candidate for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its cardiovascular effects have been explored, with preliminary data suggesting potential benefits in managing conditions like hypertension and angina.

In conclusion, N-Methyl-1-(2-pyridinyl)ethanamine (CAS No. 114366-07-3) represents a promising compound in pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.